Cas no 2416218-24-9 ((2S)-1,1-Difluorohexan-2-ol)

• Product Name: (2S)-1,1-Difluorohexan-2-ol
• CAS No: 2416218-24-9
• MF: C₆H₁₂F₂O
• MW: 138.155689239502
• CID: 6447378
• PubChem ID: 146155181
• Update Time: 2025-06-11

(2S)-1,1-Difluorohexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1,1-Difluorohexan-2-ol
• EN300-7461778
• 2416218-24-9

• Inchi： 1S/C6H12F2O/c1-2-3-4-5(9)6(7)8/h5-6,9H,2-4H2,1H3/t5-/m0/s1
• InChI Key： HFPIDFXQVJBVLA-YFKPBYRVSA-N
• SMILES： FC([C@H](CCCC)O)F

Computed Properties

• Exact Mass: 138.08562133g/mol
• Monoisotopic Mass: 138.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on (2S)-1,1-Difluorohexan-2-ol

Introduction to (2S)-1,1-Difluorohexan-2-ol (CAS No. 2416218-24-9)

(2S)-1,1-Difluorohexan-2-ol is a fluorinated alcohol with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, identified by its CAS number 2416218-24-9, features a chiral center at the second carbon atom, making it an enantiomer with distinct chemical and biological properties. The presence of two fluorine atoms at the terminal carbon positions introduces additional steric and electronic effects, which can influence its reactivity and interactions with biological targets.

The synthesis and characterization of (2S)-1,1-Difluorohexan-2-ol have been extensively studied due to its potential applications in drug development. The fluorine atoms in this molecule can enhance metabolic stability, improve binding affinity to biological receptors, and modify pharmacokinetic profiles. These attributes make it a valuable building block for the design of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated alcohols as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The chiral nature of (2S)-1,1-Difluorohexan-2-ol allows for the creation of enantiomerically pure compounds, which are often required for optimal pharmacological activity. The compound's ability to serve as a precursor in asymmetric synthesis has opened new avenues for the development of enantioselective catalysts and chiral auxiliaries.

One of the most compelling aspects of (2S)-1,1-Difluorohexan-2-ol is its role in medicinal chemistry research. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their biological activity. For instance, fluoroalcohols have been shown to exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. These properties are particularly relevant in the design of protease inhibitors and other enzyme-targeting drugs.

Recent studies have also explored the potential applications of (2S)-1,1-Difluorohexan-2-ol in materials science and polymer chemistry. The compound's unique structural features make it a promising candidate for the development of novel polymers with tailored properties. For example, fluorinated alcohols can be incorporated into polymeric matrices to enhance thermal stability and hydrophobicity. These materials find applications in coatings, adhesives, and specialty plastics.

The industrial production of (2S)-1,1-Difluorohexan-2-ol has been optimized to ensure high yield and purity. Advanced synthetic routes have been developed to minimize side reactions and maximize enantioselectivity. These advancements have made it more feasible to incorporate this compound into large-scale pharmaceutical manufacturing processes.

The biological activity of (2S)-1,1-Difluorohexan-2-ol has been investigated in various preclinical models. Preliminary studies suggest that this compound exhibits promising interactions with biological targets relevant to neurological disorders, infectious diseases, and metabolic conditions. The ability to fine-tune its pharmacological properties through structural modifications offers a powerful tool for drug discovery.

In conclusion, (2S)-1,1-Difluorohexan-2-ol (CAS No. 2416218-24-9) represents a significant advancement in the field of fluorinated organic chemistry. Its unique structural configuration and functional properties make it a versatile intermediate for pharmaceutical synthesis and a promising candidate for future therapeutic applications. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.